![molecular formula C8H15Cl2N3O B6267600 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride CAS No. 2763758-68-3](/img/no-structure.png)
1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride
Overview
Description
1-(1,2-Oxazol-3-yl)methylpiperazine dihydrochloride (OMPD) is an organic compound with a chemical formula of C6H12N2O2·2HCl. It is a colorless solid that is soluble in water, ethanol, and methanol. OMPD is an important intermediate in the synthesis of several pharmaceuticals, including an anti-inflammatory drug, an anti-hypertensive drug, and an antidepressant. OMPD is also used as a reagent in the synthesis of other compounds, such as dyes and pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride is not yet fully understood. However, it is believed that 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride acts as an acid catalyst in the synthesis of other compounds. It is believed that the protonation of the oxazole moiety of 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride facilitates the formation of new bonds between the reactants.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride have not yet been extensively studied. However, it is believed that 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride may have some anti-inflammatory and anti-hypertensive effects. In addition, 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride may have some antidepressant effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride in lab experiments is its low cost and availability. 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride is relatively inexpensive and can be easily obtained from chemical suppliers. The main limitation of using 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride in lab experiments is its low solubility in water. This can make it difficult to use in certain experiments.
Future Directions
Future research on 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride could focus on its biochemical and physiological effects. In particular, more research could be done to determine the exact mechanism of action of 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride and to determine its potential therapeutic effects. In addition, more research could be done to explore its potential as a catalyst in the synthesis of other compounds. Finally, more research could be done to explore the potential uses of 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride in other areas, such as nanotechnology and materials science.
Synthesis Methods
1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride can be synthesized from the reaction of 1-(1,2-oxazol-3-yl)methylpiperazine and hydrochloric acid. The reaction takes place in an aqueous solution at a temperature of 60-80°C for about 1 hour. The reaction produces a white precipitate which is then filtered, washed, and dried to obtain the product.
Scientific Research Applications
1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as dyes and pharmaceuticals. 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride has also been used as a ligand in the synthesis of transition metal complexes. In addition, 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride has been used as a catalyst in the synthesis of pharmaceuticals and other compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride involves the reaction of piperazine with 3-chloromethyl-1,2-oxazole followed by the formation of dihydrochloride salt.", "Starting Materials": [ "Piperazine", "3-chloromethyl-1,2-oxazole", "Hydrochloric acid", "Water" ], "Reaction": [ "Add 3-chloromethyl-1,2-oxazole to a solution of piperazine in anhydrous tetrahydrofuran (THF) at room temperature.", "Stir the reaction mixture for 24 hours at room temperature.", "Add hydrochloric acid to the reaction mixture to form the dihydrochloride salt of the product.", "Filter the solid product and wash with water.", "Dry the product under vacuum to obtain 1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride." ] } | |
CAS RN |
2763758-68-3 |
Product Name |
1-[(1,2-oxazol-3-yl)methyl]piperazine dihydrochloride |
Molecular Formula |
C8H15Cl2N3O |
Molecular Weight |
240.1 |
Purity |
95 |
Origin of Product |
United States |
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